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Compound of Interest

Compound Name: 1-bromo-4-(2-ethoxyethyl)benzene

Cat. No.: B3106753 Get Quote

Technical Support Center: 1-bromo-4-(2-
ethoxyethyl)benzene
Disclaimer: No specific Safety Data Sheet (SDS) for 1-bromo-4-(2-ethoxyethyl)benzene was

located. The following information is based on the safety data for the closely related compound,

1-bromo-4-(2-ethoxyethoxy)benzene, and should be used as a guideline. Researchers should

always conduct a thorough risk assessment before handling any chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-bromo-4-(2-ethoxyethyl)benzene?

A1: Based on data for similar compounds, 1-bromo-4-(2-ethoxyethyl)benzene is expected to

cause serious eye irritation and may cause respiratory irritation.[1] It is also likely to be harmful

if swallowed or comes into contact with skin.

Q2: What personal protective equipment (PPE) should I wear when working with this

compound?

A2: It is recommended to wear protective gloves, clothing, and eye/face protection.[1][2] Work

should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhaling

vapors.

Q3: How should I properly store 1-bromo-4-(2-ethoxyethyl)benzene?
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A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[2] Keep it away from heat, sparks, and open flames. It is incompatible with strong oxidizing

agents.

Q4: What is the proper procedure for disposing of waste containing this chemical?

A4: Dispose of contents and container to an approved waste disposal plant.[1][2] Do not empty

into drains.[1] Chemical waste generators must determine if a discarded chemical is classified

as hazardous waste and consult local, regional, and national regulations for complete and

accurate classification.[1]

Q5: What should I do in case of accidental exposure?

A5:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.

Seek immediate medical attention.[1]

Skin: Wash off immediately with soap and plenty of water while removing all contaminated

clothing. Get medical attention if irritation occurs.[1][2]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician immediately.[1][3]
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Issue Possible Cause Troubleshooting Steps

Low product yield in synthesis

Incomplete reaction,

suboptimal temperature,

impure starting materials.

Confirm the purity of starting

materials (e.g., 1-bromo-4-

ethylbenzene). Optimize

reaction temperature and time

based on literature for similar

etherifications. Consider using

a catalyst if applicable.

Formation of side products
Incorrect reaction conditions,

presence of moisture.

Ensure the reaction is carried

out under an inert atmosphere

(e.g., nitrogen or argon) if

reagents are sensitive to air or

moisture. Use anhydrous

solvents. Purify the crude

product using column

chromatography or distillation.

Difficulty in product purification
Similar boiling points of

product and impurities.

Utilize fractional distillation for

liquids with close boiling

points. For solids,

recrystallization with an

appropriate solvent system can

be effective. High-performance

liquid chromatography (HPLC)

may be necessary for high-

purity isolation.

Compound decomposition

during storage

Exposure to light, heat, or

incompatible materials.

Store in an amber-colored,

tightly sealed container in a

cool, dark, and well-ventilated

area. Ensure storage is away

from oxidizing agents.

Quantitative Data Summary
The following tables summarize key quantitative data based on closely related compounds.
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Physical and Chemical Properties

Property Value Source Compound

Molecular Formula C₁₀H₁₃BrO
1-bromo-4-ethylbenzene

(similar core)

Appearance Colorless liquid (Expected) 1-bromo-4-ethylbenzene[2]

Boiling Point
204 °C / 399.2 °F @ 760

mmHg
1-bromo-4-ethylbenzene[2]

Flash Point 63 °C / 145.4 °F 1-bromo-4-ethylbenzene[2]

Specific Gravity ~1.340 1-bromo-4-ethylbenzene[2]

Safety and Hazard Information

Hazard Classification Category Target Organs

Serious Eye Damage/Eye

Irritation
Category 2 Eyes

Specific target organ toxicity

(single exposure)
Category 3 Respiratory system

Skin Corrosion/Irritation Category 2 Skin

Acute Toxicity (Oral) Category 4 -

Experimental Protocols
Illustrative Synthesis of a 1-bromo-4-
(alkoxyalkyl)benzene Derivative
This protocol is a generalized procedure based on the synthesis of similar compounds and

should be adapted and optimized for the specific synthesis of 1-bromo-4-(2-
ethoxyethyl)benzene.

Objective: To synthesize a 1-bromo-4-(alkoxyalkyl)benzene derivative via etherification.
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Materials:

A suitable precursor such as 2-(4-bromophenyl)ethanol

An ethylating agent (e.g., ethyl iodide, diethyl sulfate)

A base (e.g., sodium hydride, potassium carbonate)

Anhydrous solvent (e.g., tetrahydrofuran (THF), dimethylformamide (DMF))

Quenching solution (e.g., saturated ammonium chloride solution)

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Under an inert atmosphere (e.g., nitrogen), dissolve the precursor alcohol in the anhydrous

solvent in a flame-dried flask.

Cool the solution in an ice bath.

Slowly add the base to the solution.

Stir the mixture at room temperature for a specified time to allow for the formation of the

alkoxide.

Slowly add the ethylating agent to the reaction mixture.

Allow the reaction to proceed at room temperature or with gentle heating, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by adding the quenching solution.

Extract the product with an organic solvent.

Wash the combined organic layers with brine, dry over the drying agent, and filter.
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Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography or distillation.

Visualizations
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Safe Handling and Emergency Workflow for 1-bromo-4-(2-ethoxyethyl)benzene

Start: Handling the Chemical

Assess Risks & Read SDS

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh and Dispense

Spill Occurs?

Evacuate Area

Yes

No Spill

No

Absorb with Inert Material

Collect Waste

Dispose as Hazardous Waste

Experiment Complete

Dispose of Chemical Waste
in Designated Container

Decontaminate Work Area
and Glassware

Remove PPE

Wash Hands Thoroughly

End
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Caption: Workflow for the safe handling and response to spills of 1-bromo-4-(2-
ethoxyethyl)benzene.

Generalized Experimental Workflow: Ether Synthesis

Start: Synthesis Setup

Prepare Anhydrous
Reagents and Solvents

Set up Flame-Dried Glassware
under Inert Atmosphere

Dissolve Precursor Alcohol
in Anhydrous Solvent

Add Base at 0°C

Stir to Form Alkoxide

Add Ethylating Agent

Monitor Reaction by TLC

Reaction Complete?

No

Aqueous Workup (Quench, Extract)

Yes

Dry and Concentrate
Organic Layer

Purify Product
(Chromatography/Distillation)

Characterize Product
(NMR, MS, etc.)

End: Pure Product
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of an ether derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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